Cas no 2679828-49-8 (benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate)

• Product Name: benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate
• CAS No: 2679828-49-8
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 5630205
• PubChem ID: 125117230
• Update Time: 2025-06-09

benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28287058
• 2679828-49-8
• benzyl N-[(3R)-3-hydroxy-3-phenylpropyl]carbamate
• benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate

• Inchi： 1S/C17H19NO3/c19-16(15-9-5-2-6-10-15)11-12-18-17(20)21-13-14-7-3-1-4-8-14/h1-10,16,19H,11-13H2,(H,18,20)/t16-/m1/s1
• InChI Key： SBXWWLKCTKHLKV-MRXNPFEDSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate

Introduction to benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate (CAS No. 2679828-49-8)

benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate (CAS No. 2679828-49-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl carbamate moiety and a chiral (3R)-3-hydroxy-3-phenylpropyl group. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The chiral nature of benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate is particularly noteworthy, as chirality plays a crucial role in the pharmacological properties of many drugs. Chiral compounds can exhibit different biological activities depending on their enantiomeric form, and this property is often exploited in drug design to optimize efficacy and minimize side effects. The (3R) configuration of the hydroxy group in this compound suggests that it may have specific interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate has been studied for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. This approach can enhance the pharmacokinetic properties of a drug, such as improving solubility, stability, and bioavailability. The benzyl carbamate moiety in benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate is particularly interesting in this context, as it can be cleaved by esterases to release the active metabolite.

Research has also focused on the antioxidant properties of benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate. Antioxidants are compounds that can neutralize free radicals and prevent oxidative damage to cells and tissues. Oxidative stress is implicated in various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Studies have shown that benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate exhibits potent antioxidant activity, which could make it a promising candidate for the development of novel therapeutic agents.

Another area of interest is the anti-inflammatory potential of benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate. Inflammation is a complex biological response to injury or infection and is characterized by redness, swelling, pain, and heat. Chronic inflammation can contribute to the development of various diseases, including arthritis, asthma, and inflammatory bowel disease. Preliminary studies have indicated that benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate may possess anti-inflammatory properties, which could be beneficial in treating inflammatory conditions.

The pharmacokinetic profile of benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate has been evaluated in several preclinical studies. These studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of the compound. For instance, it has been shown to have good oral bioavailability and a favorable half-life, which are important considerations for drug development.

In addition to its potential therapeutic applications, benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate has also been explored as a tool for chemical biology research. The compound's unique structure makes it an excellent candidate for studying protein-protein interactions and enzyme inhibition. By understanding how benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate interacts with specific biological targets, researchers can gain insights into disease mechanisms and identify new therapeutic targets.

The synthesis of benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate has been optimized using modern synthetic methods. These methods typically involve multistep reactions that ensure high yields and purity levels. The chiral center at the (3R) position can be introduced using asymmetric synthesis techniques, such as catalytic asymmetric hydrogenation or enzymatic resolution. These approaches not only improve the efficiency of the synthesis but also reduce environmental impact by minimizing waste generation.

Despite its promising potential, further research is needed to fully understand the biological activities and safety profile of benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate. Preclinical studies are ongoing to evaluate its efficacy in various disease models and to assess its toxicity and pharmacokinetic properties in different species. Clinical trials will be essential to determine its safety and efficacy in humans.

In conclusion, benzyl N-(3R)-3-hydroxy-3-phenylpropylcarbamate (CAS No. 2679828-49-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, chiral nature, prodrug properties, antioxidant activity, anti-inflammatory potential, pharmacokinetic profile, and synthetic accessibility make it an attractive candidate for further investigation. As research continues to advance our understanding of this compound, it holds promise for the development of novel therapeutic agents that could address unmet medical needs.